
A Technical Guide to 9-Nitroanthracene-D9:
Physical Characteristics and Experimental

Considerations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 9-Nitroanthracene-D9

Cat. No.: B1472660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

9-Nitroanthracene-D9, a deuterated analog of 9-nitroanthracene. This document is intended

for researchers and professionals in the fields of analytical chemistry, environmental science,

and drug development who utilize isotopically labeled compounds as internal standards for

quantitative analysis. This guide includes a summary of its physical properties, detailed

experimental protocols for the synthesis of its non-deuterated counterpart, and a typical

analytical workflow.

Physical and Chemical Properties
While specific data for the physical appearance of 9-Nitroanthracene-D9 in its solid form is not

readily available, its non-deuterated analog, 9-nitroanthracene, is described as a yellow solid or

bright orange-yellow needles.[1][2] It is anticipated that 9-Nitroanthracene-D9 presents a

similar appearance. The compound is often supplied as a solution, for instance, in toluene.

Key Properties of 9-Nitroanthracene-D9 and 9-
Nitroanthracene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1472660?utm_src=pdf-interest
https://www.benchchem.com/product/b1472660?utm_src=pdf-body
https://www.benchchem.com/product/b1472660?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/9-Nitroanthracene
http://orgsyn.org/demo.aspx?prep=CV4P0711
https://www.benchchem.com/product/b1472660?utm_src=pdf-body
https://www.benchchem.com/product/b1472660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property 9-Nitroanthracene-D9 9-Nitroanthracene

CAS Number 220381-38-4 602-60-8

Molecular Formula C₁₄D₉NO₂ C₁₄H₉NO₂

Molecular Weight 232.28 g/mol 223.23 g/mol [3]

Melting Point Not available 141-146 °C[2]

Boiling Point Not available 275 °C at 17 mmHg

Water Solubility Not available Insoluble

Appearance
Not available (likely a yellow

solid)

Yellow solid, bright orange-

yellow needles

Experimental Protocols
The following sections detail the synthesis of the non-deuterated 9-nitroanthracene, which

serves as a representative protocol. The synthesis of 9-Nitroanthracene-D9 would necessitate

the use of deuterated anthracene as a starting material. Additionally, a general analytical

workflow for its use as an internal standard is provided.

Synthesis of 9-Nitroanthracene
This procedure outlines the nitration of anthracene to produce 9-nitroanthracene.

Materials:

Anthracene

Glacial acetic acid

Concentrated nitric acid (70%)

Concentrated hydrochloric acid (37%)

10% Sodium hydroxide solution

500-mL three-necked round-bottomed flask
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Dropping funnel

Thermometer

Motor-driven stirrer

Sintered-glass funnel

Water bath

Procedure:

Suspend 20 g (0.112 mole) of finely powdered anthracene in 80 mL of glacial acetic acid in

the three-necked flask.

Immerse the flask in a water bath maintained at 20–25 °C.

Slowly add 8 mL (0.126 mole) of concentrated nitric acid from the dropping funnel with

vigorous stirring, ensuring the reaction temperature does not exceed 30 °C. This addition

should take approximately 15–20 minutes.

Continue stirring for about 30 minutes until a clear solution is obtained, and then stir for an

additional 30 minutes.

Filter the solution to remove any unreacted anthracene.

Slowly add a mixture of 50 mL of concentrated hydrochloric acid and 50 mL of glacial acetic

acid to the filtrate with vigorous stirring to precipitate 9-nitro-10-chloro-9,10-

dihydroanthracene as a pale-yellow solid.

Separate the precipitate by suction filtration and wash it with two 25-mL portions of glacial

acetic acid, followed by water until the washings are neutral.

Triturate the product with 60 mL of warm (60–70 °C) 10% sodium hydroxide solution.

Separate the resulting crude orange nitroanthracene by suction filtration and wash it with

four 40-mL portions of 10% sodium hydroxide solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash the product with warm water until the washings are neutral.

Air-dry the crude 9-nitroanthracene and recrystallize it from glacial acetic acid to yield bright

orange-yellow needles.

Analytical Workflow for Quantification using 9-
Nitroanthracene-D9
9-Nitroanthracene-D9 is commonly used as an internal standard in the analysis of

environmental samples for the presence of nitro-polycyclic aromatic hydrocarbons (nitro-PAHs).

A typical workflow involves gas chromatography-mass spectrometry (GC-MS).

Materials and Equipment:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Appropriate GC column (e.g., a non-polar or semi-polar capillary column)

Sample extracts (e.g., from diesel exhaust particulate or air quality filters)

9-Nitroanthracene-D9 internal standard solution of known concentration

Calibration standards of the target nitro-PAHs

Solvents for dilution (e.g., toluene, hexane)

Procedure:

Sample Preparation: Spike a known volume of the sample extract with a precise amount of

the 9-Nitroanthracene-D9 internal standard solution.

Calibration: Prepare a series of calibration standards containing known concentrations of the

target nitro-PAHs, each spiked with the same concentration of 9-Nitroanthracene-D9.

GC-MS Analysis: Inject the spiked samples and calibration standards into the GC-MS

system. The gas chromatograph separates the different compounds in the mixture, and the

mass spectrometer detects and quantifies them.
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Data Analysis:

Identify the chromatographic peaks corresponding to the target analytes and 9-
Nitroanthracene-D9 based on their retention times and mass spectra.

Calculate the response factor for each analyte relative to the internal standard using the

calibration standards.

Quantify the amount of each target analyte in the samples by comparing the ratio of its

peak area to that of the 9-Nitroanthracene-D9 internal standard against the calibration

curve.

Visualizations
The following diagrams illustrate the synthesis workflow for 9-nitroanthracene and a typical

analytical workflow using its deuterated analog.
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Caption: Workflow for the synthesis of 9-nitroanthracene.
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Quantitative Analysis using 9-Nitroanthracene-D9
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Caption: Analytical workflow for quantification using 9-Nitroanthracene-D9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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